molecular formula C17H15N3O3S B5673357 ethyl 1-phenyl-5-[(2-thienylcarbonyl)amino]-1H-pyrazole-4-carboxylate

ethyl 1-phenyl-5-[(2-thienylcarbonyl)amino]-1H-pyrazole-4-carboxylate

Cat. No. B5673357
M. Wt: 341.4 g/mol
InChI Key: YOGCILFZGPSEHH-UHFFFAOYSA-N
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Description

  • Introduction : Ethyl 1-phenyl-5-[(2-thienylcarbonyl)amino]-1H-pyrazole-4-carboxylate is a chemical compound that falls within the class of pyrazole derivatives. These compounds are known for their diverse chemical properties and applications in various fields of chemistry and biology.

  • Synthesis Analysis : This compound can be synthesized through various chemical reactions, often involving the coupling of different organic molecules. For instance, Ghozlan et al. (2014) discuss the synthesis of a related compound, ethyl 3-amino-5-phenylpyrazole-4-carboxylate, through diazotization and subsequent coupling with other reagents (Ghozlan, Abdelrazek, Mohammed, & Azmy, 2014).

  • Molecular Structure Analysis : The molecular structure of pyrazole derivatives, including ethyl 1-phenyl-5-[(2-thienylcarbonyl)amino]-1H-pyrazole-4-carboxylate, has been studied using techniques like X-ray diffraction. These studies reveal detailed insights into the crystal structure and molecular geometry of these compounds. For example, the work by Minga (2005) on a related compound provides insights into its crystal structure and molecular geometry (Minga, 2005).

  • Chemical Reactions and Properties : The chemical reactivity of ethyl 1-phenyl-5-[(2-thienylcarbonyl)amino]-1H-pyrazole-4-carboxylate involves various reactions such as cyclocondensation, as discussed in the work of Lebedˈ et al. (2012). These reactions can lead to the formation of new compounds with different chemical properties (Lebedˈ, Mozgovaya, Kos, & Vovk, 2012).

  • Physical Properties Analysis : The physical properties, including solubility, melting point, and stability, of pyrazole derivatives are crucial for their practical applications. Research studies often include these details as part of the characterization of new synthetic compounds.

  • Chemical Properties Analysis : The chemical properties, such as reactivity with other chemicals, pH-dependent behavior, and chemical stability under different conditions, are key aspects studied in chemical research. These properties determine the potential applications of these compounds in various fields.

properties

IUPAC Name

ethyl 1-phenyl-5-(thiophene-2-carbonylamino)pyrazole-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15N3O3S/c1-2-23-17(22)13-11-18-20(12-7-4-3-5-8-12)15(13)19-16(21)14-9-6-10-24-14/h3-11H,2H2,1H3,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YOGCILFZGPSEHH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(N(N=C1)C2=CC=CC=C2)NC(=O)C3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 1-phenyl-5-[(thiophen-2-ylcarbonyl)amino]-1H-pyrazole-4-carboxylate

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